![molecular formula C19H27NO4 B3447783 ethyl 1-[(4-isopropylphenoxy)acetyl]-4-piperidinecarboxylate](/img/structure/B3447783.png)
ethyl 1-[(4-isopropylphenoxy)acetyl]-4-piperidinecarboxylate
Overview
Description
Ethyl 1-[(4-isopropylphenoxy)acetyl]-4-piperidinecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as EIPA and is a piperidine derivative that is used as a selective inhibitor of the Na+/H+ exchanger (NHE).
Mechanism of Action
EIPA acts as a selective inhibitor of the Na+/H+ exchanger (ethyl 1-[(4-isopropylphenoxy)acetyl]-4-piperidinecarboxylate), which is a membrane protein that regulates intracellular pH and cell volume. By inhibiting this compound, EIPA prevents the exchange of Na+ and H+ ions across the cell membrane, leading to a decrease in intracellular pH and cell volume. This mechanism has been implicated in the anti-cancer, anti-arrhythmic, and neuroprotective effects of EIPA.
Biochemical and Physiological Effects
EIPA has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the migration and invasion of cancer cells, and reduce the incidence of arrhythmias in animal models. It has also been shown to protect against ischemic brain injury by reducing neuronal cell death and inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of EIPA is its selectivity for ethyl 1-[(4-isopropylphenoxy)acetyl]-4-piperidinecarboxylate, which allows for targeted inhibition of this protein. However, EIPA has limited solubility in water and requires the use of organic solvents for in vitro experiments. Additionally, the optimal concentration of EIPA for different applications may vary and needs to be carefully determined.
Future Directions
There are several future directions for research on EIPA, including:
1. Developing more efficient synthesis methods for EIPA to increase yield and purity.
2. Investigating the potential of EIPA as a therapeutic agent for cancer, cardiovascular diseases, and neurological disorders.
3. Exploring the mechanisms underlying the anti-cancer, anti-arrhythmic, and neuroprotective effects of EIPA.
4. Developing more selective and potent inhibitors of ethyl 1-[(4-isopropylphenoxy)acetyl]-4-piperidinecarboxylate based on the structure of EIPA.
5. Investigating the potential of EIPA as a tool for studying the role of this compound in various physiological processes.
Conclusion
In conclusion, EIPA is a promising compound that has potential applications in various fields. Its selective inhibition of this compound makes it a useful tool for studying the role of this protein in physiological processes. Further research on EIPA is needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
EIPA has been extensively studied for its potential applications in various fields, including cancer, cardiovascular diseases, and neurological disorders. It has been shown to inhibit the growth and migration of cancer cells, reduce the incidence of arrhythmias, and protect against ischemic brain injury.
properties
IUPAC Name |
ethyl 1-[2-(4-propan-2-ylphenoxy)acetyl]piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27NO4/c1-4-23-19(22)16-9-11-20(12-10-16)18(21)13-24-17-7-5-15(6-8-17)14(2)3/h5-8,14,16H,4,9-13H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRELEZAKWQYWPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)COC2=CC=C(C=C2)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.